Cas no 1340078-98-9 (1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)-
• CAS No: 1340078-98-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5971113
• PubChem ID: 63104790
• Update Time: 2025-06-10

1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)-
• 3-[(azetidin-3-yloxy)methyl]-5-(propan-2-yl)-1,2,4-oxadiazole
• EN300-1146251
• AKOS012405483
• CS-0275438
• 1340078-98-9
• 3-((Azetidin-3-yloxy)methyl)-5-isopropyl-1,2,4-oxadiazole

• Inchi： 1S/C9H15N3O2/c1-6(2)9-11-8(12-14-9)5-13-7-3-10-4-7/h6-7,10H,3-5H2,1-2H3
• InChI Key： RESCICWBGHLTGU-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(COC2CNC2)=N1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 315.8±52.0 °C(Predicted)
• pka: 9.31±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)-

Comprehensive Overview of 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)- (CAS No. 1340078-98-9)

The compound 1,2,4-Oxadiazole, 3-[(3-azetidinyloxy)methyl]-5-(1-methylethyl)- (CAS No. 1340078-98-9) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The 1,2,4-oxadiazole core is known for its stability and versatility, making it a valuable scaffold in drug discovery. This article delves into the molecular characteristics, potential applications, and recent advancements related to this compound, while addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of 1,2,4-oxadiazole derivatives?" The answer lies in the compound's ability to serve as a bioisostere for esters and amides, enhancing metabolic stability and bioavailability. The presence of the 3-[(3-azetidinyloxy)methyl] and 5-(1-methylethyl) substituents further modulates its physicochemical properties, making it a candidate for targeting specific biological pathways. Recent studies highlight its potential in modulating enzyme activity and receptor binding, which aligns with the growing interest in small-molecule therapeutics.

Another trending topic in the scientific community is the role of heterocycles in sustainable chemistry. The 1,2,4-oxadiazole ring system, including derivatives like CAS No. 1340078-98-9, is being explored for its eco-friendly synthetic routes and minimal environmental impact. Researchers are increasingly focusing on green chemistry principles to develop such compounds, addressing concerns about waste reduction and energy efficiency. This aligns with the broader demand for sustainable pharmaceutical intermediates.

From a structural perspective, the azetidinyloxy moiety in this compound introduces conformational rigidity, which can improve target selectivity—a hot topic in drug design optimization. Computational modeling and AI-driven molecular docking studies have become indispensable tools for predicting the behavior of such molecules, and this compound is no exception. Its 3D pharmacophore features are often analyzed to understand interactions with proteins or nucleic acids, a frequent subject in cheminformatics discussions.

In the context of agrochemical innovation, 1,2,4-oxadiazole derivatives are investigated for their potential as crop protection agents. The isopropyl group at the 5-position may contribute to lipophilicity, a critical factor in pesticide formulation. This ties into the larger conversation about next-generation agrochemicals that balance efficacy with environmental safety—a priority for modern agriculture.

For those searching "synthetic routes for 1,2,4-oxadiazole derivatives", this compound exemplifies the use of cycloaddition reactions and catalytic functionalization. Recent literature emphasizes microwave-assisted synthesis and flow chemistry techniques to improve yields and reduce reaction times, reflecting the industry's shift toward high-efficiency methodologies.

Finally, the compound’s patent landscape and commercial availability are frequently queried topics. While specific details may vary, its inclusion in proprietary libraries underscores its relevance to high-throughput screening campaigns. As the demand for novel bioactive scaffolds grows, CAS No. 1340078-98-9 remains a compelling case study in the intersection of structure-activity relationships and industrial applicability.